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Compound of Interest

1-(Benzyloxy)-2-methoxy-3-
Compound Name:

vinylbenzene
CAS No.: 422564-21-4
Cat. No.: B3037064

Get Quote

Executive Summary

2-Methoxy-3-vinylbenzene (typically referred to as 2-vinylanisole or

-methoxystyrene) and 4-vinylanisole (

-methoxystyrene) are regioisomers with distinct electronic and steric profiles that drastically
influence their reactivity.

e 4-Vinylanisole (Para): Characterized by strong, uninhibited resonance donation (+M effect)
from the methoxy group to the vinyl moiety. It is highly reactive in cationic polymerizations
and electrophilic additions due to the stabilization of the benzylic carbocation intermediate.

» 2-Methoxy-3-vinylbenzene (Ortho): Exhibits significant steric inhibition of resonance. The
bulky methoxy group at the ortho position forces the vinyl group out of planarity with the
benzene ring, reducing conjugation. Additionally, the inductive electron-withdrawing effect (-1)
of the oxygen atom is more pronounced due to proximity, often making the ortho isomer less
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reactive toward electrophiles than the para isomer, though it can exhibit unique ligand-

directing effects in transition metal catalysis.

Chemical Identity & Structural Analysis

The "2-methoxy-3-vinyl" nomenclature implies a 1,2,3-substitution pattern if the ring is

numbered from a different priority group (e.g., a phenol). In the context of pure styrene

derivatives, the standard IUPAC designations are used below.

2-Vinylanisole (Ortho

Feature 4-Vinylanisole (Para Isomer)
Isomer)
Methoxy group at Methoxy group at

Structure (ortho) relative to Vinyl at (para) relative to Vinyl at
[1]

Symmetry (approximate), highly (approximate), symmetrical

unsymmetrical.

axis.

Steric Environment

High. Methoxy group clashes
with vinyl protons, inducing

twist.

Low. Substituents are spatially

distant.

Electronic Effect

+M (Resonance) dampened by

twist; Strong -1 (Induction).

Strong +M (Resonance); Weak

-I (Distance).

Boiling Point

~194°C (467 K)

~204°C (477 K)

Key Reactivity

Ligand-directed catalysis,

Sterically controlled additions.

Cationic polymerization,

Nucleophilic character at

-carbon.

Structural Visualization

The following diagram illustrates the electronic and steric pathways differentiating the two

isomers.
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Caption: Logical flow of steric and electronic consequences in ortho- vs. para-methoxystyrene.

Reactivity Profile Comparison
A. Cationic Polymerization

This is the most distinct differentiator. The reaction rate is governed by the stability of the
propagating carbocation species.

e 4-Vinylanisole: Polymerizes rapidly. The para-methoxy group stabilizes the positive charge
on the benzylic carbon through direct resonance delocalization. The resulting polymer has
high molecular weight but requires controlled conditions (e.g., living cationic polymerization)
to prevent runaway reactions.

e 2-Vinylanisole: Polymerizes slowly.

o Steric Hindrance: The ortho-methoxy group physically blocks the approach of the incoming
monomer to the active chain end.

o Electronic Deactivation: The twist prevents the phenyl ring from effectively stabilizing the
cation via resonance. The inductive withdrawing effect (-1) of the oxygen further
destabilizes the developing positive charge.
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B. Metal-Catalyzed Coupling (Heck, Suzuki)

In Palladium-catalyzed cross-coupling, the behavior is nuanced:
e 4-Vinylanisole: Acts as a standard electron-rich styrene. It favors

-arylation (linear products) due to electronic control, though regioselectivity can be tuned with
ligands.

» 2-Vinylanisole: Can exhibit chelation effects. The ortho-oxygen can weakly coordinate to the
metal center (Pd or Rh), potentially altering the geometry of the transition state. However, in
sterically demanding couplings (e.g., with bulky aryl halides), the ortho isomer often gives
lower yields due to the crowded reaction center.

C. Cyclopropanation & Carbene Transfer

Experimental data indicates that catalyst design is critical for the ortho isomer.

o Observation: In porphyrin-catalyzed reactions (e.g., with ethyl diazoacetate), 2-vinylanisole
can show surprisingly high reactivity if the catalyst pocket is designed to accommodate the
ortho-substituent, sometimes reacting faster than the para isomer due to favorable "lock-and-
key" interactions in specific metallo-enzyme mimics.

o Standard Conditions: Under typical Rh-catalyzed conditions, the para isomer is generally
more reactive due to the more electron-rich double bond.

Experimental Protocols
Protocol 1: Cationic Polymerization Rate Comparison

Objective: Demonstrate the kinetic difference between ortho and para isomers.
Materials:

e Monomer: 2-Vinylanisole or 4-Vinylanisole (freshly distilled over

).

e Initiator:
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(Boron trifluoride etherate).

» Solvent: Dichloromethane (anhydrous).

Workflow:

Preparation: In a glovebox (

atmosphere), prepare a 1.0 M solution of the monomer in DCM.

e Initiation: Cool solution to -78°C. Add initiator (1 mol% relative to monomer).

e Monitoring: Aliquot samples every 60 seconds. Quench immediately with wet methanol.
e Analysis: Analyze conversion via

NMR (monitor disappearance of vinyl protons at
5.0-6.7 ppm).

e Result: The 4-vinyl isomer will reach >90% conversion within minutes. The 2-vinyl isomer will
show sluggish conversion (<20% in the same timeframe) or require higher temperatures
(-15°C) to proceed.

Protocol 2: Regioselective Heck Arylation
Objective: Compare steric tolerance in C-C bond formation.

Reaction:

Steps:

e Mix 1.0 equiv aryl bromide, 1.2 equiv vinylanisole, 0.05 equiv

, 0.1 equiv
, and 2.0 equiv
in DMF.

e Heat to 100°C for 12 hours.
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e Observation:
o 4-Vinylanisole: High yield (>85%) of the trans-stilbene product.

o 2-Vinylanisole: Moderate yield (~50-60%) with potential for trace cis-isomers or branched
products due to the ortho-substituent forcing the Pd-intermediate into a twisted

conformation.
Quantitative Data Summary
4-Vinylanisole 2-Vinylanisole o ]
Parameter Mechanistic Driver
(Para) (Ortho)
N/A (Ortho effects are Resonance
Hammett -0.27 (Strong Donor) .( S
steric) stabilization.
) ) ) ) ) Electron density on
pKa (Conjugate Acid) Higher (More basic) Lower (Less basic) ]
ring.
o High (
Polymerization Low Carbocation stability.
)
NMR Vinyl Shielding by +M effect
5.3, 5.8 ppm ialdi
5.1, 5.6 ppm (Upfield) . PP (Para) vs Deshielding
-H (Downfield) by anisotropy (Ortho).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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